Cas no 77525-18-9 (Estragole)

• Product Name: Estragole
• CAS No: 77525-18-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 2449225
• Update Time: 2023-08-07

Estragole Chemical and Physical Properties

Names and Identifiers

• Estragole
• 4-Allylanisole
• 1-Allyl-4-methoxybenzene
• p-Allylanisole
• Methyl chavicol
• Tarragon
• Estragol
• Chavicol methyl ether
• Isoanethole
• Esdragon
• Esdragole
• Esdragol
• 4-Methoxyallylbenzene
• Terragon
• Anisole, p-allyl-
• p-Methoxyallylbenzene
• 4-Allylmethoxybenzene
• 4-Allyl-1-methoxybenzene
• Benzene, 1-methoxy-4-(2-propenyl)-
• Methylchavicol
• p-Allylmethoxybenzene
• Chavicyl methyl ether
• Chavicol, O-methyl-
• 3-(p-Methoxyphenyl)propene
• 1-METHOXY-4-(2-PROPENYL)BENZENE
• 1-methoxy-4-prop-2-enylbenzene

• Inchi： 1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
• InChI Key： ZFMSMUAANRJZFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.938
• Boiling Point: 216°C at 760 mmHg
• Flash Point: 81.1°C
• Refractive Index: 1.505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum